Cas no 2121-08-6 ((1R,2S,9S)-7,11-Diazatricyclo[7.3.1.02,7]tridecane;dihydrochloride)

• Product Name: (1R,2S,9S)-7,11-Diazatricyclo[7.3.1.02,7]tridecane;dihydrochloride
• CAS No: 2121-08-6
• Molecular Formula: C₁₁H₂₂Cl₂N₂
• Molecular Weight: 253.211781024933
• CID: 6164070
• PubChem ID: 154577681

(1R,2S,9S)-7,11-Diazatricyclo[7.3.1.02,7]tridecane;dihydrochloride Properties

Names and Identifiers

• (1R,2S,9S)-7,11-Diazatricyclo[7.3.1.0~2,7~]tridecane dihydrochloride
• (1R,2S,9S)-7,11-Diazatricyclo[7.3.1.02,7]tridecane;dihydrochloride
• MFCD28891672
• (1R,2S,9S)-7,11-diazatricyclo[7.3.1.0,2,7]tridecane dihydrochloride
• 2121-08-6
• EN300-20879961

• InChIKey： NTGJEGQLBWHVQV-VJRYUMJJSA-N
• Inchi： 1S/C11H20N2.2ClH/c1-2-4-13-8-9-5-10(7-12-6-9)11(13)3-1;;/h9-12H,1-8H2;2*1H/t9-,10+,11-;;/m0../s1
• SMILES： Cl.Cl.N12CCCC[C@H]1[C@H]1CNC[C@@H](C2)C1

Computed Properties

• Exact Mass: 252.1160041g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 252.1160041g/mol
• Heavy Atom Count: 15
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines Quinolizidines